1-(4-Hydroxyphenyl)-5-mercaptotetrazole
Overview
Description
1-(4-Hydroxyphenyl)-5-mercaptotetrazole, also known as HMTT, is an organosulfur compound that has been studied for its potential applications in scientific research. It has been used as a reagent in organic synthesis, as a fluorescent probe for the detection of thiols, and in the synthesis of various compounds.
Scientific Research Applications
Copper Electroplating for PCB Fabrication
“1-(4-Hydroxyphenyl)-2H-tetrazole-5-thione” has been identified as a leveler in acid copper electroplating processes, particularly for microvia filling in high-density interconnector printed circuit board (PCB) fabrication. This compound helps achieve superfilling or bottom-up filling, which is essential for creating electrical interconnections between conductive layers in PCBs .
properties
IUPAC Name |
1-(4-hydroxyphenyl)-2H-tetrazole-5-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N4OS/c12-6-3-1-5(2-4-6)11-7(13)8-9-10-11/h1-4,12H,(H,8,10,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOXZSKYLLSPATM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C(=S)N=NN2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N4OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3068754 |
Source
|
| Record name | 5H-Tetrazole-5-thione, 1,2-dihydro-1-(4-hydroxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3068754 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Hydroxyphenyl)-5-mercaptotetrazole | |
CAS RN |
52431-78-4 |
Source
|
| Record name | 1,2-Dihydro-1-(4-hydroxyphenyl)-5H-tetrazole-5-thione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=52431-78-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5H-Tetrazole-5-thione, 1,2-dihydro-1-(4-hydroxyphenyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052431784 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5H-Tetrazole-5-thione, 1,2-dihydro-1-(4-hydroxyphenyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 5H-Tetrazole-5-thione, 1,2-dihydro-1-(4-hydroxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3068754 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-dihydro-1-(p-hydroxyphenyl)-5H-tetrazole-5-thione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.627 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 1-(4-Hydroxyphenyl)-5-mercaptotetrazole interact with metal ions?
A1: 1-(4-Hydroxyphenyl)-5-mercaptotetrazole (H2L) acts as a versatile ligand, coordinating with metal ions in various ways. It can act as a monodentate ligand, binding through either its sulfur or nitrogen atoms, or as a bidentate ligand, utilizing either two nitrogen atoms or a nitrogen and a sulfur atom for coordination [, ]. This flexibility allows it to form stable complexes with various metal ions, including Co(II), Mn(II), and Zn(II), as demonstrated by the formation of Co(HL)2(Py)2(H2O)2, [Mn(HL)2(H2O)4]·2H2O, Mn(HL)2(Phen)2, and [Zn(HL)2(Phen)2]·0.5H2O·1.5CH3OH []. The specific coordination mode (N or S) influences the final structure and properties of the resulting metal complexes.
Q2: What are the potential applications of 1-(4-Hydroxyphenyl)-5-mercaptotetrazole in material science?
A2: 1-(4-Hydroxyphenyl)-5-mercaptotetrazole exhibits promising potential as a leveler in the acid copper electroplating of microvias []. This is due to its ability to interact synergistically with other additives like polyethylene glycol (PEG), resulting in enhanced inhibition effects compared to similar compounds like 1-phenyltetrazole-5-thione []. This property is crucial for achieving uniform copper deposition and filling microvias efficiently, which is essential in microelectronics fabrication.
Q3: How do computational chemistry studies contribute to understanding 1-(4-Hydroxyphenyl)-5-mercaptotetrazole's behavior?
A3: Computational studies, including Frontier Molecular Orbital (FMO) and Electrostatic Potential (ESP) analysis, have been employed to understand the reactivity and binding affinity of 1-(4-hydroxyphenyl)-5-mercaptotetrazole []. These calculations provide insights into the molecule's electron distribution and predict potential sites for electrophilic and nucleophilic attack. For example, these studies suggest that 1-(4-Hydroxyphenyl)-5-mercaptotetrazole exhibits a higher affinity for copper surfaces compared to 1-phenyltetrazole-5-thione, explaining its superior performance as a leveler in copper electroplating [].
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